Cas no 120173-41-3 (5-bromobenzene-1,3-dicarbaldehyde)

• Product Name: 5-bromobenzene-1,3-dicarbaldehyde
• CAS No: 120173-41-3
• MF: C₈H₅BrO₂
• MW: 213.028101682663
• MDL: MFCD08690086
• CID: 105079
• PubChem ID: 14383230
• Update Time: 2025-07-25

5-bromobenzene-1,3-dicarbaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-Bromoisophthalaldehyde
• 1,3-Benzenedicarboxaldehyde,5-bromo-
• 5-bromo-1,3-Benzenedicarboxaldehyde
• 1,3-Bisformyl-5-bromobenzene
• 1-bromo-3,5-dicarboxaldehyde
• 2,6-diformyl-4-bromophenol
• 3,5-diformylbromobenzene
• 5-BROMO-1,3-BENZENEDICARBALDEHYDE
• 5-BROMOISOPHTHALDEHYDE
• ACMC-209uto
• AG-D-43842
• AGN-PC-0018SH
• CTK3J2878
• 5-bromobenzene-1,3-dicarbaldehyde
• 1,3-BENZENEDICARBOXALDEHYDE, 5-BROMO-
• QAQOLRCTTDVBAK-UHFFFAOYSA-N
• CL9143
• FCH1389512
• AM83266
• AB48323
• RP26714
• AB0064099
• Z3967
• ST24032962

• MDL： MFCD08690086
• Inchi： 1S/C8H5BrO2/c9-8-2-6(4-10)1-7(3-8)5-11/h1-5H
• InChI Key： QAQOLRCTTDVBAK-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=O)C=C(C=O)C=1

Computed Properties

• Exact Mass: 211.94725
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 142
• Topological Polar Surface Area: 34.1

Experimental Properties

• Density: 1.652±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: >350°C
• Boiling Point: 307.1±27.0 ºC (760 Torr),
• Flash Point: 126.6±10.3 ºC,
• Solubility: Very slightly soluble (0.11 g/l) (25 º C),
• PSA: 34.14

5-bromobenzene-1,3-dicarbaldehyde Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives

Additional information on 5-bromobenzene-1,3-dicarbaldehyde

Chemical Profile of 5-bromobenzene-1,3-dicarbaldehyde (CAS No: 120173-41-3)

5-bromobenzene-1,3-dicarbaldehyde, identified by the Chemical Abstracts Service Number (CAS No) 120173-41-3, is a significant intermediate in synthetic organic chemistry and pharmaceutical research. This compound features a benzene ring substituted with a bromine atom at the 5-position and aldehyde groups at the 1 and 3 positions. Its unique structural attributes make it a valuable precursor in the synthesis of complex molecules, particularly in medicinal chemistry and materials science.

The bromine substituent on the benzene ring enhances the electrophilicity of the aromatic system, facilitating various coupling reactions such as Suzuki-Miyaura and Heck couplings. This property is particularly useful in constructing biaryl structures, which are prevalent in biologically active compounds. Additionally, the presence of two aldehyde groups allows for further functionalization through condensation reactions, including Schiff base formation and Michael additions, enabling the synthesis of diverse heterocyclic scaffolds.

In recent years, 5-bromobenzene-1,3-dicarbaldehyde has garnered attention in the development of novel therapeutic agents. Its ability to serve as a building block for complex pharmacophores has been exploited in the design of small-molecule inhibitors targeting various biological pathways. For instance, studies have demonstrated its utility in synthesizing inhibitors of enzymes involved in cancer metabolism. The aldehyde functionalities can be selectively modified to introduce specific moieties that enhance binding affinity to target proteins, underscoring its versatility in drug discovery.

One notable application of this compound is in the synthesis of fluorescent probes for cellular imaging. The aldehyde groups can be coupled with fluorescent dyes or biomolecules via condensation reactions, generating probes that exhibit high sensitivity and selectivity for specific biological targets. These probes have been employed in live-cell imaging studies to track dynamic processes within cells, providing insights into molecular mechanisms relevant to diseases such as neurodegeneration and cancer.

The bromine atom in 5-bromobenzene-1,3-dicarbaldehyde also plays a crucial role in its reactivity. It can be displaced by nucleophiles under mild conditions, allowing for the introduction of diverse substituents at the 5-position. This feature has been leveraged in the synthesis of substituted benzene derivatives with tailored biological activities. For example, researchers have utilized this compound to develop novel antimicrobial agents by introducing functional groups that disrupt bacterial cell wall synthesis or interfere with essential metabolic pathways.

Advances in computational chemistry have further enhanced the utility of 5-bromobenzene-1,3-dicarbaldehyde as a synthetic intermediate. Molecular modeling studies have identified optimal reaction conditions for its transformation into more complex structures, minimizing side reactions and improving yield. These computational approaches have been integrated into high-throughput screening platforms, enabling rapid identification of promising lead compounds for drug development.

The compound's role extends beyond pharmaceutical applications into materials science. Its ability to form stable coordination complexes with metal ions has been explored in the development of catalytic systems and metal-organic frameworks (MOFs). These materials exhibit unique properties such as high surface area and tunable pore sizes, making them suitable for applications in gas storage, separation technologies, and catalysis.

In summary,5-bromobenzene-1,3-dicarbaldehyde (CAS No: 120173-41-3) is a multifaceted compound with broad utility across multiple disciplines. Its structural features enable diverse synthetic transformations, making it an indispensable tool in medicinal chemistry, chemical biology, and materials science. As research continues to uncover new applications for this compound,5-bromobenzene-1,3-dicarbaldehyde is poised to remain at the forefront of innovation in synthetic organic chemistry.